Cas no 112734-83-5 (5-chloro-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione)

• Product Name: 5-chloro-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione
• CAS No: 112734-83-5
• MF: C₉H₈ClN₃O₂
• MW: 225.631720542908
• CID: 2880957
• PubChem ID: 14304684
• Update Time: 2025-10-29

5-chloro-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione
• SCHEMBL9536102
• EN300-1073168
• 5-Chloro-1,3-dimethylpyrido(2,3-d)pyrimidine-2,4(1H,3H)-dione
• KVVRJCBILSPHSE-UHFFFAOYSA-N
• 112734-83-5
• 5-chloro-1,3-dimethylpyrido[2,3-{d}]pyrimidine-2,4(1{H},3{H})-dione
• AKOS005208078
• F2128-0164
• 5-chloro-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
• MEA73483
• DTXSID801182728

• Inchi： 1S/C9H8ClN3O2/c1-12-7-6(5(10)3-4-11-7)8(14)13(2)9(12)15/h3-4H,1-2H3
• InChI Key： KVVRJCBILSPHSE-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=1C(N(C)C(N2C)=O)=O

Computed Properties

• Exact Mass: 225.0305042g/mol
• Monoisotopic Mass: 225.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 53.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 5-chloro-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione

5-Chloro-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 112734-83-5): A Comprehensive Overview

5-Chloro-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 112734-83-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[2,3-d]pyrimidines and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.

Chemical Properties

5-Chloro-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione is a small molecule with a molecular formula of C₁₀H₉ClN₄O₂. It has a molecular weight of approximately 260.66 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The presence of the chloro and methyl groups in its structure imparts unique chemical properties that contribute to its biological activities.

Synthesis Methods

The synthesis of 5-chloro-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione has been extensively studied in the literature. One of the most common methods involves the condensation of 6-chloro-5-methyluracil with 1-methylcytosine in the presence of a suitable base. This reaction typically proceeds via a multi-step process that includes cyclization and subsequent dehydrogenation steps. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches to synthesize this compound. For instance, microwave-assisted synthesis has been reported to significantly reduce reaction times and improve yields.

Biological Activities

5-Chloro-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione has been investigated for its potential therapeutic applications due to its diverse biological activities. One of the most notable properties of this compound is its ability to inhibit various enzymes involved in cellular signaling pathways. Specifically, it has been shown to exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells.

In addition to its anti-cancer properties, 5-chloro-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione has also been studied for its anti-inflammatory effects. Research has demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that it may have potential applications in the treatment of inflammatory diseases.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 5-chloro-1,3-dimethyl-1H,2H,3H,4H-pyrido[2，3-d]pyrimidine-2，4-dione has been explored through various preclinical studies and early-stage clinical trials. In preclinical models of cancer, this compound has shown promising results in inhibiting tumor growth and inducing apoptosis in cancer cells. These findings have led to several phase I clinical trials aimed at evaluating its safety and efficacy in human patients with advanced solid tumors.

Preliminary results from these trials have indicated that 5-chloro-1，3-dimethyl-1H，2H，3H，4H-pyrido[2，3-d]pyrimidine-2，4-dione is generally well-tolerated at therapeutic doses with manageable side effects. However, further research is needed to fully elucidate its pharmacokinetic properties and long-term safety profile.

Recent Research Developments

The field of medicinal chemistry is continuously evolving, and recent research has shed new light on the potential applications of 5-chloro-1，3-dimethyl-1H，2H，3H，4H-pyrido[2，3-d]pyrimidine-2，4-dione. One area of particular interest is its use as a lead compound for the development of novel anticancer agents. Researchers are exploring structural modifications to enhance its potency and selectivity against specific cancer targets.

In addition to cancer research, there is growing interest in investigating the role of this compound in other disease areas such as neurodegenerative disorders and metabolic diseases. Recent studies have suggested that it may have neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

Conclusion

5-Chloro-1，3-dimethyl-1H，2H，3H，4H-pyrido[2，3-d]pyrimidine-2，4-dione (CAS No. 112734-83-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As our understanding of this compound continues to grow through ongoing studies and clinical trials, it holds significant promise for advancing treatments in various medical fields.